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Introduction

Cummingtonite, a fascinating and complex inosilicate mineral, holds a significant place in the
study of metamorphic geology. This technical guide provides an in-depth exploration of its
discovery, historical context, and the scientific methodologies employed for its characterization.
For professionals in diverse scientific fields, understanding the properties and analytical
techniques associated with minerals like cummingtonite can offer valuable insights into
material science and analytical chemistry.

Discovery and Historical Context

The story of cummingtonite begins in the early 19th century. It was first discovered in 1824 by
Chester Dewey in Cummington, Massachusetts, from which it derives its name.[1][2][3] The
town of Cummington itself was named in honor of Colonel John Cumings.[4]

Initially, the classification of cummingtonite and other similar fibrous silicates was not clearly
defined.[2] A notable point of historical and mineralogical complexity is that the original
cummingtonite specimen from its type locality, when analyzed using modern classification
schemes based on its iron-to-magnesium ratio, would now be classified as grunerite, the iron-
rich end-member of the solid solution series.[2][5][6] This highlights the evolution of
mineralogical definitions and analytical precision over time.
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Physicochemical Properties

Cummingtonite is a member of the amphibole supergroup and forms a solid solution series
with grunerite ((Fe2+)7SisO22(OH)z) and magnesiocummingtonite ((Mg)7SisO22(0OH)z2).[3][7] Its
chemical formula is generally represented as (Mg,Fe?*)7SisO22(OH)2.[3][8][9] The mineral is
characterized by a monoclinic crystal system.[5][10][11]

The following table summarizes the key quantitative properties of cummingtonite, providing a
comparative overview of its physical and optical characteristics.

Property Value(s) Notes

Forms a solid solution series

with grunerite (Fe-rich) and

Chemical Formula (Mg,Fe?*)7Sis022(0OH)2 ) ) i
magnesiocummingtonite (Mg-
rich).

Crystal System Monoclinic

Mohs Hardness 5-6 [L1[315][10][11]

Specific Gravity 3.1-3.6 [B1I5][10][11]

Translucent dark green, brown,
Color [L][3][5][11]
grey, colorless

Luster Vitreous to silky [3][10]

Intersects at approximately 56°
Cleavage Perfect on {110}

and 124°.[1]
Optical Properties Biaxial (+)

) ) na = 1.639-1.671, np = 1.647—
Refractive Indices
1.689, ny = 1.664-1.708
Birefringence 0 =0.025-0.037
2V Angle Measured: 65° to 90°
) Weak; X =Y = colorless; Z = o

Pleochroism Increases with iron content.

pale green
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Geological Occurrence

Cummingtonite is predominantly found in metamorphosed magnesium-rich rocks, such as
amphibolites.[7][10][11] It is a characteristic mineral of medium-grade regional metamorphism.
The mineral can also be identified in some felsic volcanic rocks and is a key component of
metamorphosed iron formations, famously found in the Lake Superior region.[7][12] Besides its
type locality in Massachusetts, significant deposits of cummingtonite have been reported in
Sweden, South Africa, Scotland, New Zealand, and Japan.[1][10][11] A notable asbestiform
variety of the cummingtonite-grunerite series is known as amosite, which has been mined
commercially.[1][7][11]

Experimental Protocols for Characterization

The accurate identification and characterization of cummingtonite require a combination of
analytical techniques. These methodologies are crucial for distinguishing it from other similar
amphiboles.

Optical Mineralogy

Optical mineralogy is a fundamental technique for the preliminary identification of
cummingtonite in thin sections of rock samples.

Methodology: A petrographic microscope is used to observe the mineral's properties in plane-
polarized and cross-polarized light. Key diagnostic features for cummingtonite include its
inclined extinction, higher birefringence compared to some other amphiboles, and the common
presence of fine polysynthetic twinning.[7] The refractive indices and the 2V angle are precisely
measured using a spindle stage, which allows for the controlled orientation of the mineral grain.

X-Ray Diffraction (XRD)

X-ray diffraction is a powerful non-destructive technique used to determine the crystal structure
and lattice parameters of cummingtonite.

Methodology: A powdered sample of the mineral is irradiated with a monochromatic X-ray
beam. The diffraction pattern, which is unique to the mineral's crystal structure, is recorded. For
cummingtonite, XRD is used to confirm its monoclinic crystal system and to measure the unit
cell dimensions. These parameters can show a systematic variation with the iron-to-
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magnesium ratio within the cummingtonite-grunerite series, allowing for an estimation of the
mineral's composition.

Electron Microprobe Analysis (EMPA)

Electron Microprobe Analysis is an essential technique for obtaining quantitative chemical
composition of cummingtonite.

Methodology: A focused beam of electrons is used to bombard a polished surface of the
mineral sample, causing the emission of characteristic X-rays. The wavelengths and intensities
of these X-rays are measured by wavelength-dispersive spectrometers, which allows for the
precise determination of the elemental composition. EMPA is crucial for determining the relative
proportions of magnesium and iron, as well as the presence of other substituting elements
such as manganese, calcium, and aluminum.

Visualizations

To further elucidate the historical timeline and the analytical workflow for cummingtonite, the
following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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